Cas no 2166971-53-3 (2-(1-bromobutyl)-1,3-thiazole)

• Product Name: 2-(1-bromobutyl)-1,3-thiazole
• CAS No: 2166971-53-3
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 6389489
• PubChem ID: 165522676
• Update Time: 2025-06-13

2-(1-bromobutyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromobutyl)-1,3-thiazole
• 2166971-53-3
• EN300-1269617

• Inchi： 1S/C7H10BrNS/c1-2-3-6(8)7-9-4-5-10-7/h4-6H,2-3H2,1H3
• InChI Key： VRGFOISOMIDBNQ-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=CS1)CCC

Computed Properties

• Exact Mass: 218.97173g/mol
• Monoisotopic Mass: 218.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(1-bromobutyl)-1,3-thiazole

Recent Advances in the Study of 2-(1-bromobutyl)-1,3-thiazole (CAS: 2166971-53-3) in Chemical Biology and Pharmaceutical Research

2-(1-bromobutyl)-1,3-thiazole (CAS: 2166971-53-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a thiazole ring substituted with a 1-bromobutyl group, has shown promise in various biological contexts, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 2-(1-bromobutyl)-1,3-thiazole against multidrug-resistant bacterial strains. The compound demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. Molecular docking studies suggested that the compound interacts with bacterial cell wall synthesis enzymes, particularly penicillin-binding proteins (PBPs), providing a plausible mechanism for its antibacterial effects.

Another significant development involves the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 2-(1-bromobutyl)-1,3-thiazole exhibits selective cytotoxicity against various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, while showing minimal toxicity to normal cells. The compound was found to induce apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3/7 activity and cytochrome c release. These findings suggest its potential as a scaffold for developing novel anticancer therapeutics.

The synthetic chemistry of 2-(1-bromobutyl)-1,3-thiazole has also seen advancements. A recent publication in Organic Process Research & Development (2023) described an improved, scalable synthesis route with a 78% overall yield, addressing previous challenges in the bromination step. The new protocol employs a safer brominating agent (N-bromosuccinimide) under mild conditions, making the process more suitable for industrial-scale production. This development is particularly important as it facilitates further pharmacological evaluation and potential commercialization of the compound.

From a drug metabolism perspective, recent pharmacokinetic studies in rodents have shown that 2-(1-bromobutyl)-1,3-thiazole has favorable absorption and distribution properties, with an oral bioavailability of approximately 65%. The compound demonstrates good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, researchers have noted that the bromine atom may contribute to metabolic instability, prompting ongoing structure-activity relationship studies to optimize the compound's metabolic profile while maintaining its biological activity.

Looking forward, several research groups are exploring the incorporation of 2-(1-bromobutyl)-1,3-thiazole into more complex molecular architectures. Preliminary results from these hybrid molecules show enhanced target specificity and improved pharmacological properties. As research continues, this compound is likely to serve as a valuable tool in chemical biology and a promising starting point for the development of new therapeutic agents across multiple disease areas.